Cas no 1353966-60-5 (2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol)

• Product Name: 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol
• CAS No: 1353966-60-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 2167854
• Update Time: 2025-06-09

2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol
• 2-(Methyl(1-(pyrazin-2-yl)ethyl)amino)ethanol
• AM93546
• 2-[methyl-(1-pyrazin-2-ylethyl)amino]ethanol

• Inchi： 1S/C9H15N3O/c1-8(12(2)5-6-13)9-7-10-3-4-11-9/h3-4,7-8,13H,5-6H2,1-2H3
• InChI Key： KUFIDKBWFZGLNE-UHFFFAOYSA-N
• SMILES： OCCN(C)C(C1C=NC=CN=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Topological Polar Surface Area: 49.2

Additional information on 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol

Professional Introduction to Compound with CAS No. 1353966-60-5 and Product Name: 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol

The compound with the CAS number 1353966-60-5 and the product name 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a pyrazine moiety, which is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with biological targets in a highly specific manner.

Recent studies have highlighted the importance of 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol in the development of novel therapeutic agents. The presence of the pyrazine ring in its structure suggests that it may exhibit properties such as binding affinity and selectivity, which are crucial for effective drug design. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation in areas such as oncology, neurology, and inflammation.

In the realm of oncology, researchers have been exploring the potential of pyrazine derivatives as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural features of 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol align well with this research direction, as it contains a pyrazine ring that can interact with target proteins. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases, making it a valuable scaffold for the development of anticancer drugs.

Neurological disorders represent another area where this compound shows promise. The pyrazine moiety is known to have interactions with neurotransmitter receptors and ion channels, which are critical for maintaining neural function. Research indicates that 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol may have potential applications in treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. Its ability to modulate these neurological pathways could lead to the development of new therapeutic strategies.

Inflammation is a complex biological process that plays a role in various diseases, including autoimmune disorders and chronic inflammatory conditions. The structural features of 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol suggest that it may interact with inflammatory mediators and signaling pathways. Studies have shown that compounds containing pyrazine rings can exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory enzymes. This makes 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol a promising candidate for further investigation in the development of anti-inflammatory drugs.

The synthesis of 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce this compound with high efficiency, making it more accessible for further study. The synthesis process also highlights the importance of understanding reaction mechanisms and intermediates, which is crucial for developing scalable synthetic routes.

One of the key challenges in pharmaceutical research is the optimization of drug candidates for oral bioavailability and metabolic stability. The structural features of 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol make it an interesting candidate for further investigation in this area. Researchers are exploring ways to enhance its solubility and stability while maintaining its biological activity. This involves modifications such as prodrug formulations and chemical derivatization to improve pharmacokinetic properties.

The use of computational modeling and high-throughput screening has accelerated the discovery process for novel drug candidates like 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol. These technologies allow researchers to predict the biological activity of compounds before they are synthesized, saving time and resources. Additionally, they provide insights into how structural modifications can enhance drug-like properties, leading to more effective therapeutic agents.

Future research directions for 2-[Methyl-(1-pyrazin-2-yl-ethyl)-amino]-ethanol include exploring its interactions with various biological targets and evaluating its potential in preclinical studies. The compound's unique structural features make it a versatile scaffold for drug discovery, offering opportunities for developing new treatments across multiple therapeutic areas. As research continues, we can expect to see more applications of this compound in both academic research and clinical development.